Cas no 86679-33-6 (18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-)
86679-33-6 structure
Product Name:18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
CAS No:86679-33-6
MF:
MW:
CID:725622
Update Time:2024-01-31
18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- Chemical and Physical Properties
Names and Identifiers
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- 18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)-
- [(8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] butanoate
- 13-Ethyl-17alpha-hydroxy-18,19-dinorpregn-4-en-20-yn-3-one butyrate
- EINECS 289-270-0
- L929CBB126
- levonorgestrel butanoate
- Levonorgestrel n-butanoate
- UNII-L929CBB126
- Levonorgestrel butyrate
- (17alpha)-13-Ethyl-17-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
- 13-Ethyl-17α-(1-oxobutoxy)-18,19-dinorpregn-4-en-20-yn-3-one
- 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-17-(1-oxobutoxy)-, (17α)-
-
- Inchi: 1S/C25H35O3/c1-4-7-23(27)28-25(6-3)15-13-22-21-10-8-17-16-18(26)9-11-19(17)20(21)12-14-24(22,25)5-2/h3,16,19-22,24H,4-5,7-15H2,1-2H3/t19-,20+,21+,22-,25-/m0/s1
- InChI Key: HUFDRFJQIVQWNO-MNCJVYIZSA-N
- SMILES: C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])C(CC)(CC1)([H])[C@](OC(=O)CCC)(C#C)CC3)CC2
Computed Properties
- Exact Mass: 383.25900
- Monoisotopic Mass: 382.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Density: 1.11
- Boiling Point: 491.7°C at 760 mmHg
- Flash Point: 210.7°C
- Refractive Index: 1.545
- PSA: 43.37000
- LogP: 5.35660
18,19-Dinorpregn-4-en-20-yn-3-one,13-ethyl-17-(1-oxobutoxy)-, (17a)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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